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Compound of Interest

Compound Name: 3-Methyl-4-nitroanisole

Cat. No.: B181090

Essential Safety and Handling Guide for 3-
Methyl-4-nitroanisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Methyl-4-nitroanisole (CAS No: 5367-32-8). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data

3-Methyl-4-nitroanisole is a chemical compound that requires careful handling due to its
potential health risks. It is classified as harmful if swallowed and is a suspected carcinogen.[1]
[2] Absorption into the body may lead to the formation of methemoglobin, which can cause
cyanosis.[1]

Key Hazard Information:
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Hazard . . o -
o GHS Code Signal Word Description Citations
Classification
Acute Toxicity, ) Harmful if
H302 Warning
Oral swallowed.
) L ) Suspected of
Carcinogenicity H351 Warning ) [11[2]
causing cancer.
Harmful to
Aquatic Hazard aquatic life with
_ H412 - _ [1][2]
(Chronic) long lasting
effects.
Physicochemical Properties:
Property Value Citations
Molecular Formula CsHoNO3
Molecular Weight 167.16 g/mol
Melting Point 48-50 °C [3]
Flash Point 230 °C (446 °F) - closed cup

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling 3-Methyl-4-nitroanisole.

The following equipment must be worn at all times in the designated handling area.

Required PPE:
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PPE Category

Specification

Rationale and Best o
. Citations
Practices

Eye/Face Protection

Tightly fitting safety
goggles or safety
glasses with side-

shields.

Protects against dust
particles and potential ~ [4]

splashes.

Skin Protection

Chemical-resistant
gloves (Nitrile or Butyl
rubber
recommended). A fully

buttoned lab coat.

Prevents skin contact

and absorption. Since
specific breakthrough

time data is not

available, gloves 5]
should be inspected

before use and

replaced immediately

upon contamination.

[5]

Respiratory Protection

NIOSH-approved N95
dust mask or an air-
purifying respirator
with appropriate

cartridges.

Required when dusts
are generated or if
handling outside of a
fume hood. All work
should ideally be [11[2]
conducted in a

chemical fume hood

to minimize inhalation

exposure.[1][2]

Footwear

Closed-toe shoes.

Protects feet from

[1]

spills.

Step-by-Step Handling and Operational Plan

Preparation and Pre-Experiment Checks:

o Designated Area: All handling of 3-Methyl-4-nitroanisole must occur in a designated area,

such as a certified chemical fume hood.[1][2]
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» Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and have been recently tested.

o Spill Kit: A spill kit appropriate for solid chemical spills should be available in the laboratory.

e PPE Inspection: Before starting work, inspect all PPE for damage or contamination. Ensure
gloves are free of tears or pinholes.

Handling Procedure:
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Preparation

(Don appropriate PPE)
(Work within a chemical fume hoocD

- J

Handling
Y

(Carefully weigh and transfer the solid)

Gvoid generating dusg

(Keep container tightly closed when not in use)
\- J

Post-Handling
y

(Decontaminate work surfaces)

Gispose of waste in designated hazardous waste containe)

'

(Remove PPE and wash hands thoroughl))
\- J

Click to download full resolution via product page

Standard Handling Workflow for 3-Methyl-4-nitroanisole.
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Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

Exposure Response:

Exposure Route

First Aid Measures

Citations

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

[1](2]

Skin Contact

Immediately remove all

contaminated clothing. Rinse
skin with plenty of water and
soap for at least 15 minutes.

Seek medical attention.

[1](2]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting upper and
lower eyelids. Remove contact
lenses if present and easy to
do. Seek immediate medical
attention from an

ophthalmologist.

[1]2]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water and
drink two glasses of water at
most. Seek immediate medical

attention.

[1]2]

Spill Response Protocol:
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Evacuate immediate area and alert personnel

:

(Don appropriate PPE (respirator, gloves, etc.D

:

(Cover spill with an inert absorbent material (e.g., sand, vermiculiteD

:

(Carefully sweep up material, avoiding dust generatiorD

:

Glace spilled material and cleanup supplies into a sealed, labeled hazardous waste containea

:

(Clean the spill area with soap and WateD

:

(Dispose of waste according to institutional and local regulations)

Click to download full resolution via product page

Spill Response Workflow for 3-Methyl-4-nitroanisole.

Disposal Plan
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All waste containing 3-Methyl-4-nitroanisole, including contaminated PPE and empty
containers, must be treated as hazardous waste.

Waste Disposal Procedure:
e Waste Collection:

o Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a
designated, sealed, and clearly labeled hazardous waste container.[1]

o Do not mix with other waste streams.[1]
o Container Rinsing:
o Empty containers must be triple-rinsed with a suitable solvent.

o The first rinseate must be collected and disposed of as hazardous waste.[3] For highly
toxic materials, the first three rinses must be collected.[3]

» Final Disposal:

o All hazardous waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][2]

o Ensure compliance with all local, state, and federal regulations.[6]

Disposal Logic:
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Waste Generation

CEmpty Product ContaineD [Contaminated Rinseata Gontaminated Solids (PPE, wipesD
Collect first rinsezg )

Triple Rinse >Gealed & Labeled Hazardous Waste Container

:

Dispose via Institutional EHS / Licensed Contractor

- J
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Disposal Pathway for 3-Methyl-4-nitroanisole Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 2. sigmaaldrich.com [sigmaaldrich.com]

o 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 4. fishersci.com [fishersci.com]

e 5. eastharbourgroup.com [eastharbourgroup.com]

» 6. datasheets.scbt.com [datasheets.scbt.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 3-Methyl-4-
nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181090#personal-protective-equipment-for-handling-
3-methyl-4-nitroanisole]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b181090?utm_src=pdf-body-img
https://www.benchchem.com/product/b181090?utm_src=pdf-body
https://www.benchchem.com/product/b181090?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR8927_msds.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/103543
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.fishersci.com/store/msds?partNumber=AC127281000&productDescription=3-METHYL-4-NITROBENZOIC+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.eastharbourgroup.com/storage/download-files/n-methyl-4-nitroaniline-mna/N-Methyl-4-Nitroaniline-MSDS-276-V1.pdf
https://datasheets.scbt.com/sc-238917.pdf
https://www.benchchem.com/product/b181090#personal-protective-equipment-for-handling-3-methyl-4-nitroanisole
https://www.benchchem.com/product/b181090#personal-protective-equipment-for-handling-3-methyl-4-nitroanisole
https://www.benchchem.com/product/b181090#personal-protective-equipment-for-handling-3-methyl-4-nitroanisole
https://www.benchchem.com/product/b181090#personal-protective-equipment-for-handling-3-methyl-4-nitroanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

